Cas no 61212-17-7 (2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)-)
61212-17-7 structure
Product Name:2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)-
CAS No:61212-17-7
MF:C6H9NO4
MW:159.139961957932
CID:488148
PubChem ID:71398132
Update Time:2025-04-19
2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)-
- methyl 3-(methoxycarbonylamino)prop-2-enoate
- Methyl 3-[(methoxycarbonyl)amino]prop-2-enoate
- DTXSID30819581
- 61212-17-7
-
- Inchi: 1S/C6H9NO4/c1-10-5(8)3-4-7-6(9)11-2/h3-4H,1-2H3,(H,7,9)
- InChI Key: SRHYKZOVYDLBSM-UHFFFAOYSA-N
- SMILES: O(C)C(NC=CC(=O)OC)=O
Computed Properties
- Exact Mass: 159.05317
- Monoisotopic Mass: 159.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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